Cas no 1247885-40-0 (2,3-Difluoro-5-nitrobenzonitrile)
1247885-40-0 structure
Product Name:2,3-Difluoro-5-nitrobenzonitrile
CAS No:1247885-40-0
MF:C7H2F2N2O2
MW:184.099788188934
MDL:MFCD24038781
CID:842826
PubChem ID:58077015
Update Time:2025-04-19
2,3-Difluoro-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-5-nitrobenzonitrile
- 3,4-difluoro-5-nitrobenzonitrile
- Benzonitrile, 2,3-difluoro-5-nitro-
- XH1082
- 1247885-40-0
- AKOS016012486
- SCHEMBL505035
- DB-329565
- SREQFLXKAOEIEW-UHFFFAOYSA-N
- DTXSID40728756
- MFCD24038781
- AS-33310
- CS-0157905
-
- MDL: MFCD24038781
- Inchi: 1S/C7H2F2N2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H
- InChI Key: SREQFLXKAOEIEW-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#N)C=C(C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 184.00843363g/mol
- Monoisotopic Mass: 184.00843363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.6Ų
2,3-Difluoro-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-50mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 50mg |
641CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-250mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 250mg |
2255CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-200mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 200mg |
1354.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG121-100mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 50mg |
564.0CNY | 2021-07-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D895081-100mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 100mg |
¥846.00 | 2022-01-12 | |
| abcr | AB450214-250 mg |
2,3-Difluoro-5-nitrobenzonitrile; . |
1247885-40-0 | 250MG |
€272.60 | 2023-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D895081-250mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 250mg |
¥1,692.90 | 2022-01-12 | |
| eNovation Chemicals LLC | Y1225173-1g |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 95% | 1g |
$500 | 2024-06-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55075-250mg |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 250mg |
¥1134.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55075-1g |
2,3-Difluoro-5-nitrobenzonitrile |
1247885-40-0 | 97% | 1g |
¥3061.0 | 2024-07-18 |
2,3-Difluoro-5-nitrobenzonitrile Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1247885-40-0 (2,3-Difluoro-5-nitrobenzonitrile) Related Products
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